2-(Cyclopropylamino)-5-nitrobenzonitrile

• IUPAC Name: 2-(cyclopropylamino)-5-nitrobenzonitrile
• InChI: InChI=1S/C10H9N3O2/c11-6-7-5-9(13(14)15)3-4-10(7)12-8-1-2-8/h3-5,8,12H,1-2H2
• InChI Key: GLERGCQGOPMYNX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=C(C=C(C=C2)[N+](=O)[O-])C#N
• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol

Description

2-(Cyclopropylamino)-5-nitrobenzonitrile, also known as 2-CPA-5-NB, is a cyclopropyl amine derivative of nitrobenzonitrile. It is a colorless, crystalline solid that is soluble in organic solvents and is used as a reagent in organic synthesis. 2-CPA-5-NB has been studied for its potential applications in scientific research, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• 2-(Cyclopropylamino)-5-nitrobenzonitrile has been a subject of study in chemical synthesis, particularly in the formation of novel compounds. For instance, the reaction of similar compounds, such as 2-amino-5-nitrobenzonitrile, with cyclohexanone led to the formation of novel compounds like 6-nitrospiro[3,1-benzoxazine-2,1′-cyclohexan]-4(1H)-imine. This indicates the potential of this compound in synthesizing new chemical entities (Li et al., 2006).

Therapeutic Research

• In the realm of medicinal chemistry, compounds structurally related to this compound have been investigated for their antimalarial and antibacterial effects. For example, studies involving 2,4-diamino-6-[(heterocyclic)thio, sulfinyl, and sulfonyl]quinazolines, derived from reactions with similar nitrobenzonitriles, demonstrated suppressive antimalarial activity in mice (Elslager et al., 1980).

Material Science and Physical Chemistry

• The physical properties of nitrobenzonitriles, a category to which this compound belongs, have been extensively studied. Research has focused on understanding their heat capacities, enthalpies, and phase transitions, which is crucial for their application in material science and physical chemistry (Jiménez et al., 2002).

Electrosynthesis and Catalysis

• Studies on the electrosynthesis of quinazolinones from nitrobenzonitriles reveal the potential applications of this compound in catalysis and organic synthesis. The research demonstrates the possibility of integrating alkyl chains from alcohols under cyclization, highlighting the versatility of these compounds in synthetic chemistry (Estrada & Rieker, 1994).